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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of halosulfuron-

methyl and other selected sulfonylurea herbicides. The information is compiled from various

scientific sources and regulatory documents to assist researchers and environmental scientists

in evaluating the ecological footprint of these widely used agricultural chemicals.

Executive Summary
Sulfonylurea herbicides are a class of acetolactate synthase (ALS) inhibitors used for broad-

spectrum weed control at low application rates.[1] While effective, their environmental fate and

potential impact on non-target organisms are of significant concern. This guide focuses on a

comparative analysis of halosulfuron-methyl against other prominent sulfonylureas such as

chlorsulfuron, metsulfuron-methyl, nicosulfuron, and rimsulfuron. The comparison covers key

environmental parameters including soil persistence, aquatic toxicity, and effects on non-target

terrestrial organisms.

Comparative Environmental Fate and Ecotoxicity
The environmental behavior and ecotoxicological profiles of sulfonylurea herbicides are

influenced by factors such as soil pH, organic matter content, and temperature.[2][3][4] The

following tables summarize key quantitative data for halosulfuron-methyl and other selected

sulfonylureas.
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Soil Persistence and Mobility
The persistence of sulfonylurea herbicides in soil is a critical factor in determining their potential

for carryover injury to rotational crops and contamination of water resources. Degradation

occurs through chemical hydrolysis and microbial action, with soil pH being a dominant

influencing factor.[2][3][4]
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Herbicide
Soil Half-life
(DT50) (days)

Soil Organic
Carbon
Sorption
Coefficient
(Koc) (mL/g)

Groundwater
Ubiquity Score
(GUS)

Key Factors
Influencing
Persistence

Halosulfuron-

methyl
8.1 - 10.9[5] 105 - 173[5] < 1.9

Adsorption is

negatively

correlated with

pH (6.0-8.0) and

positively

correlated with

organic matter

and clay content.

[5]

Chlorsulfuron
Moderately

persistent[6]
-

Potential to leach

to

groundwater[6]

Persistence

increases with

higher soil pH.[2]

[3][4]

Metsulfuron-

methyl

14 - 180 (typical

30)[7]

Low affinity for

binding to soil

particles

High potential to

leach to

groundwater[7]

Breakdown is

faster in moist,

warm, acidic

soils.[7][8]

Nicosulfuron

Not expected to

persist, except in

anaerobic soil

conditions[9]

Very mobile in

sandy loam and

silt loam soils[10]

-

Breaks down

through microbial

action and

chemical

reaction with

water.[9]

Rimsulfuron
Aerobic: 21

(average)
49 -

Rapidly

hydrolyzes in

aqueous

solutions.[11]

Aquatic Ecotoxicity
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Due to their mobility, sulfonylurea herbicides can contaminate surface and groundwater, posing

a risk to aquatic ecosystems. Non-target aquatic plants are particularly sensitive.

Herbicide
Freshwater
Fish (LC50)

Freshwater
Invertebrates
(Daphnia
magna) (LC50)

Algae (EC50)

Aquatic Plants
(e.g.,
Duckweed)
(EC50)

Halosulfuron-

methyl
Low toxicity[12] Low toxicity[12]

Highly toxic to

green algae[12]

[13]

Highly toxic to

duckweed[12]

[13]

Chlorsulfuron
>250 ppm (trout,

bluegill)[14][15]

370 ppm (48 hr)

[14]
- -

Metsulfuron-

methyl

Low risk at

current use

patterns[7]

-

Lowest chronic:

0.054 µg/L

(NOEC)

Lowest chronic:

0.054 µg/L

(NOEC)

Nicosulfuron

>1000 ppm

(rainbow trout,

bluegill sunfish)

[10]

>1000 ppm[10] Not a concern[9] Not a concern[9]

Rimsulfuron
> 195,000

µg/L[16]

> 195,000

µg/L[16]

NOAEC: 0.00009

mg/L (green

algae)[17]

EC50: 0.0116

mg/L (Lemna

gibba)[17]

Terrestrial Ecotoxicity
The impact on non-target terrestrial organisms is another important aspect of the environmental

risk assessment of these herbicides.
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Herbicide
Avian Acute Oral
LD50

Honeybee Acute
Contact LD50

Earthworm Toxicity

Halosulfuron-methyl Low toxicity[12] Low toxicity[12] -

Chlorsulfuron
>5000 mg/kg (quail,

duck)[14][15]
Low toxicity[15] -

Metsulfuron-methyl Low toxicity[8] Low toxicity[8] Low toxicity[8]

Nicosulfuron
>2000 mg/kg

(Bobwhite Quail)[10]
>20 µ g/bee [10] Not a concern[9]

Rimsulfuron Low toxicity[17] Low toxicity[17] -

Experimental Protocols
Detailed experimental methodologies are crucial for the accurate assessment of environmental

impact. The following provides an overview of common protocols cited in the literature for key

experiments.

Soil Adsorption/Desorption and Degradation Studies
Objective: To determine the persistence and mobility of the herbicide in different soil types.

Methodology: Batch equilibrium studies are commonly employed.

Soil Collection and Preparation: Soils with varying characteristics (pH, organic matter, clay

content) are collected and characterized.

Herbicide Solution Preparation: A stock solution of the herbicide is prepared in a suitable

solvent.

Adsorption Experiment:

Known weights of soil are placed in centrifuge tubes.

A specific volume of the herbicide solution is added to each tube.

The tubes are agitated for a set period (e.g., 24 hours) to reach equilibrium.
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The tubes are then centrifuged, and the supernatant is collected.

Analysis: The concentration of the herbicide in the supernatant is determined using

techniques like High-Performance Liquid Chromatography (HPLC).[11][18] The amount of

herbicide adsorbed to the soil is calculated by the difference between the initial and final

concentrations in the solution.

Degradation Experiment (Half-life determination):

Soil samples are treated with the herbicide and incubated under controlled conditions

(temperature, moisture).

Sub-samples are taken at regular intervals over a period of time.

The concentration of the herbicide in the soil is extracted and quantified to determine the

rate of degradation and calculate the half-life (DT50).[5][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Halosulfuron vs. Other Sulfonylureas: A Comparative
Environmental Impact Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143276#environmental-impact-assessment-of-
halosulfuron-versus-other-sulfonylureas]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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